2-({[2-hydroxy-3-(3-methylphenoxy)propyl]amino}carbonyl)benzoic acid

• IUPAC Name: 2-[[2-hydroxy-3-(3-methylphenoxy)propyl]carbamoyl]benzoic acid
• InChI: InChI=1S/C18H19NO5/c1-12-5-4-6-14(9-12)24-11-13(20)10-19-17(21)15-7-2-3-8-16(15)18(22)23/h2-9,13,20H,10-11H2,1H3,(H,19,21)(H,22,23)
• InChI Key: LROSJZFQUXMBSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(CNC(=O)C2=CC=CC=C2C(=O)O)O
• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol

Description

2-({[2-hydroxy-3-(3-methylphenoxy)propyl]amino}carbonyl)benzoic acid, also known as AH6809, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used in scientific research. Its chemical structure consists of a benzoic acid core with an amino group and a hydroxy group attached to it through a propyl chain. AH6809 is a selective antagonist of the prostaglandin E2 (PGE2) receptor EP1, which is involved in inflammation and pain.

Mechanism of Action

2-({[2-hydroxy-3-(3-methylphenoxy)propyl]amino}carbonyl)benzoic acid selectively blocks the EP1 receptor, which is one of the four subtypes of PGE2 receptors. EP1 is involved in various physiological and pathological processes, including inflammation, pain, fever, and cancer. By blocking EP1, this compound can reduce the production of pro-inflammatory cytokines and chemokines, as well as the recruitment of immune cells to the site of inflammation.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory and analgesic effects in various animal models. It can reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β), tumor necrosis factor-α (TNF-α), and prostaglandin E2 (PGE2), as well as the expression of cyclooxygenase-2 (COX-2), which is the enzyme that produces PGE2. This compound can also reduce the sensitivity of pain receptors, such as transient receptor potential vanilloid 1 (TRPV1), and inhibit the release of substance P, which is a neuropeptide involved in pain transmission.

Advantages and Limitations for Lab Experiments

2-({[2-hydroxy-3-(3-methylphenoxy)propyl]amino}carbonyl)benzoic acid is a selective and potent antagonist of the EP1 receptor, which makes it a valuable tool for studying the role of PGE2 and its receptors in various biological processes. However, its effectiveness may depend on the experimental conditions, such as the dose, route of administration, and animal species used. This compound may also have off-target effects on other receptors or enzymes, which should be taken into consideration when interpreting the results.

Future Directions

1. Investigate the role of EP1 in various diseases, such as cancer, autoimmune disorders, and neurodegenerative diseases.
2. Develop more selective and potent EP1 antagonists for clinical use.
3. Study the interaction between EP1 and other PGE2 receptors, and their downstream signaling pathways.
4. Explore the potential of EP1 as a therapeutic target for pain and inflammation.
5. Investigate the pharmacokinetics and pharmacodynamics of 2-({[2-hydroxy-3-(3-methylphenoxy)propyl]amino}carbonyl)benzoic acid in humans, and its safety and efficacy in clinical trials.

Scientific Research Applications

2-({[2-hydroxy-3-(3-methylphenoxy)propyl]amino}carbonyl)benzoic acid is widely used in scientific research to study the role of PGE2 and its receptors in inflammation, pain, and various diseases. It has been shown to have anti-inflammatory, analgesic, and anti-tumor effects in animal models. This compound is also used as a tool to investigate the mechanisms of action of other drugs that target the PGE2 pathway.